Cas no 85010-40-8 ((3-ethyl-3,4-dihydro-1,2,3-benzotriazin-4-ol ))

• Product Name: (3-ethyl-3,4-dihydro-1,2,3-benzotriazin-4-ol )
• CAS No: 85010-40-8
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 989932
• PubChem ID: 338891
• Update Time: 2025-04-20

(3-ethyl-3,4-dihydro-1,2,3-benzotriazin-4-ol ) Chemical and Physical Properties

Names and Identifiers

• (3-ethyl-3,4-dihydro-1,2,3-benzotriazin-4-ol )
• 3-ethyl-4H-1,2,3-benzotriazin-4-ol
• DTXSID20320691
• 85010-40-8
• 3-Ethyl-3,4-dihydro-1,2,3-benzotriazin-4-ol
• NSC363570
• NSC-363570

• Inchi： 1S/C9H11N3O/c1-2-12-9(13)7-5-3-4-6-8(7)10-11-12/h3-6,9,13H,2H2,1H3
• InChI Key： AMPHWWPMTNCAJG-UHFFFAOYSA-N
• SMILES： OC1C2C=CC=CC=2N=NN1CC

Computed Properties

• Exact Mass: 177.090211983g/mol
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,2,3-triazines